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Compound of Interest

Compound Name: Decylphosphonic acid

Cat. No.: B1677716 Get Quote

Decylphosphonic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Decylphosphonic acid (DPA) is an organophosphorus compound with a ten-carbon alkyl

chain. Its amphiphilic nature, combining a hydrophilic phosphonic acid head group with a

hydrophobic decyl tail, makes it a versatile molecule with significant applications in materials

science, particularly in the formation of self-assembled monolayers (SAMs), corrosion

inhibition, and the functionalization of nanoparticles. This guide provides an in-depth overview

of its chemical identity, physicochemical properties, key experimental protocols, and relevant

workflows.

Chemical Identifiers and Properties
Decylphosphonic acid is uniquely identified by its CAS number and other chemical

descriptors. Its properties are summarized in the tables below.

Table 1: Chemical Identifiers for Decylphosphonic Acid
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Identifier Value

CAS Number 6874-60-8

IUPAC Name Decylphosphonic acid

Molecular Formula C₁₀H₂₃O₃P

InChI
1S/C10H23O3P/c1-2-3-4-5-6-7-8-9-10-

14(11,12)13/h2-10H2,1H3,(H2,11,12,13)

InChIKey DZQISOJKASMITI-UHFFFAOYSA-N

SMILES CCCCCCCCCCP(O)(O)=O

PubChem CID 81309

EC Number 229-975-2

MDL Number MFCD00015830

Table 2: Physicochemical Properties of
Decylphosphonic Acid

Property Value

Molecular Weight 222.26 g/mol

Appearance White to off-white powder or crystals[1]

Melting Point 96-101 °C

Boiling Point 355.8 ± 25.0 °C (Predicted)[2]

Density 1.044 g/cm³ (Predicted)[2]

pKa₁ 2.65 ± 0.10 (Predicted)[2]

Solubility in Water Sparingly soluble

Solubility in Organic Solvents
Soluble in ethanol, DMSO, and

dimethylformamide[3]
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Experimental Protocols
Detailed and reproducible experimental protocols are crucial for the successful application of

decylphosphonic acid. The following sections provide methodologies for its synthesis and the

formation of self-assembled monolayers.

Synthesis of Decylphosphonic Acid
A common and effective method for synthesizing decylphosphonic acid involves a Michaelis-

Arbuzov reaction followed by acid hydrolysis of the resulting phosphonate ester.

Materials:

Decyl bromide

Triethyl phosphite

Concentrated hydrochloric acid (HCl)

Chloroform

Saturated sodium chloride (NaCl) solution

Magnesium sulfate (MgSO₄)

Hexane

Nitrogen gas supply

Standard reflux and extraction glassware

Rotary evaporator

Procedure:

Michaelis-Arbuzov Reaction: In a round-bottom flask, combine decyl bromide (e.g., 5 mL,

0.024 mol) and an excess of triethyl phosphite (e.g., 15 mL, 0.087 mol).
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Reflux the mixture at 150°C for 24 hours with a continuous stream of nitrogen bubbling

through the solution.

Cool the solution to room temperature.

Work-up: Add 55 mL of water to the cooled solution. Stir the resulting two-phase mixture

vigorously for 3 hours.

Extract the aqueous phase with chloroform (40 mL).

Wash the organic phase with a saturated NaCl solution and then dry it over anhydrous

MgSO₄.

Filter the solution and concentrate it using a rotary evaporator to obtain diethyl

decylphosphonate as a yellow oil.

Acid Hydrolysis: Heat the diethyl decylphosphonate under reflux with concentrated HCl (200

mL) at 100°C for 12 hours.

Upon cooling, decylphosphonic acid will precipitate as a white solid.

Purification: Purify the crude product by recrystallization from hexane.

Formation of Decylphosphonic Acid Self-Assembled
Monolayers (SAMs) on Silicon Dioxide
Decylphosphonic acid is widely used to form robust and well-ordered SAMs on various oxide

surfaces. The following protocol details the formation of a DPA SAM on a silicon dioxide (SiO₂)

substrate.

Materials:

Silicon wafer with a native oxide layer (SiO₂)

Decylphosphonic acid

Tetrahydrofuran (THF), anhydrous
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Acetone, isopropanol, and deionized water for cleaning

Potassium carbonate (K₂CO₃)

Ethanol

Nitrogen gas supply

Sonicator

Oven

Procedure:

Substrate Cleaning: Thoroughly clean the SiO₂ substrate by sonicating it sequentially in

acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrate under a

stream of high-purity nitrogen gas.

SAM Deposition (T-BAG Method):

Prepare a 1 mM solution of decylphosphonic acid in anhydrous THF.

Place the cleaned SiO₂ substrate vertically in the DPA solution within a beaker.

Allow the solvent to evaporate slowly at room temperature over several hours until the

liquid level drops below the substrate.

Annealing: Heat the substrate with the deposited DPA layer in an oven at 140°C for 48

hours. This step promotes the formation of strong covalent bonds between the phosphonic

acid headgroups and the SiO₂ surface.[4]

Removal of Physisorbed Layers:

Prepare a "carbonate rinse" solution of 0.5 M K₂CO₃ in 2:1 ethanol/water.

Sonicate the annealed substrate in the carbonate rinse for approximately 20 minutes to

remove any multilayers of DPA.[5]
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Rinse the substrate extensively with deionized water.

Final Drying: Dry the SAM-coated substrate with a stream of dry nitrogen.

Key Applications and Workflows
The unique properties of decylphosphonic acid make it valuable in several fields. Its ability to

form dense, ordered monolayers is central to its applications.

Surface Modification and Nanoparticle Functionalization
Decylphosphonic acid is extensively used to modify the surfaces of metal oxides, enhancing

properties such as hydrophobicity, biocompatibility, and resistance to biofouling.[6] In

nanotechnology, it serves as a crucial agent for the functionalization of nanoparticles, including

quantum dots and nano-ceramics, allowing for control over their shape, size, and dispersibility.

[7]

Corrosion Inhibition
The phosphonic acid group in DPA can strongly chelate with metal ions on a surface, forming a

protective, hydrophobic monolayer. This layer acts as a barrier, preventing corrosive agents

from reaching the metal surface.[8]

Below is a logical workflow for the application of decylphosphonic acid as a corrosion

inhibitor.
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Workflow for Corrosion Inhibition using Decylphosphonic Acid.

Role in Drug Development
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While not a therapeutic agent itself, the principles of using phosphonic acids for surface

modification are relevant in drug delivery and biomedical device development. Functionalizing

drug-carrying nanoparticles with molecules like decylphosphonic acid can improve their

stability and biocompatibility.[6] Furthermore, modifying the surfaces of medical implants can

reduce biofouling and improve their integration with biological tissues.[6]

Conclusion
Decylphosphonic acid is a valuable chemical tool for researchers and scientists in materials

science and nanotechnology. Its ability to form robust, self-assembled monolayers on a variety

of oxide surfaces provides a powerful method for tailoring surface properties. The detailed

protocols and data presented in this guide offer a solid foundation for utilizing

decylphosphonic acid in applications ranging from creating protective coatings to developing

advanced nanomaterials for biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677716#decylphosphonic-acid-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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